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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the absorption spectrum of Acid
Orange 95, a double azo dye. While specific quantitative data for Acid Orange 95 is not readily
available in the public domain, this document outlines the standardized experimental protocols
for its determination.

Quantitative Data Summary

The following table summarizes the key spectral properties of Acid Orange 95. It is important to
note that the absorption maximum (Amax) and molar absorptivity (€) can vary slightly
depending on the solvent and pH of the solution.
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Parameter Value Solvent/Conditions
Chemical Name C.l. Acid Orange 95
C.l. Number 24780
CAS Number 12217-33-3
Molecular Formula Cs34H2s8N4Na20sS2
Molecular Weight 730.72 g/mol
Data not available in cited Typically determined in distilled

Absorption Maximum (Amax) ) ]
literature water or a suitable buffer.

o Data not available in cited ]
Molar Absorptivity (€) ] Units: M~1cm—t
literature

Note: Extensive searches of publicly available scientific literature did not yield specific values
for the absorption maximum and molar absorptivity of Acid Orange 95. The determination of
these parameters requires experimental analysis as outlined in the protocol below.

Experimental Protocol: Determination of Absorption
Spectrum

This section details the methodology for determining the absorption spectrum and quantitative
spectral characteristics of Acid Orange 95 using UV-Visible spectrophotometry.

2.1. Principle

UV-Visible spectrophotometry measures the absorbance of light by a substance as a function
of wavelength. According to the Beer-Lambert law, the absorbance of a solution is directly
proportional to the concentration of the absorbing species and the path length of the light
through the solution. This relationship is fundamental for quantitative analysis.

2.2. Materials and Equipment

e Acid Orange 95: Analytical grade powder.
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e Solvent: High-purity distilled or deionized water. Other solvents can be used depending on
the experimental requirements, but their UV cutoff wavelengths must be considered.

o Spectrophotometer: A calibrated double-beam UV-Visible spectrophotometer capable of
scanning a wavelength range of at least 200-800 nm.

e Quartz Cuvettes: Matched pair with a 1 cm path length.

e Volumetric Glassware: Calibrated volumetric flasks and pipettes for accurate solution
preparation.

o Analytical Balance: For precise weighing of the dye.
e pH Meter: For pH-dependent studies.

2.3. Procedure

2.3.1. Preparation of Stock Solution

e Accurately weigh a precise amount (e.g., 10 mg) of Acid Orange 95 powder using an
analytical balance.

o Quantitatively transfer the powder to a 100 mL volumetric flask.

e Add a small amount of the chosen solvent (e.g., distilled water) to dissolve the dye
completely. Gentle warming or sonication may be used if necessary.

e Once dissolved, dilute the solution to the 100 mL mark with the solvent. This creates a stock
solution of known concentration (e.g., 100 pg/mL).

2.3.2. Preparation of Working Standards

o Prepare a series of working standards by making serial dilutions of the stock solution using
volumetric glassware.

e The concentration range of the working standards should be chosen to yield absorbance
values within the linear range of the spectrophotometer (typically 0.1 to 1.0).
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2.3.3. Spectrophotometric Measurement

e Turn on the spectrophotometer and allow it to warm up and self-calibrate according to the
manufacturer's instructions.

» Set the desired wavelength range for the scan (e.g., 200-800 nm).

o Fill one cuvette with the solvent to be used as a blank. Fill the other cuvette with the most
concentrated working standard.

o Place the blank cuvette in the reference beam and the sample cuvette in the sample beam of
the spectrophotometer.

o Perform a baseline correction or "auto-zero" with the blank.

o Acquire the absorption spectrum of the working standard. The wavelength at which the
maximum absorbance is observed is the Amax.

o Set the spectrophotometer to measure the absorbance at the determined Amax.

o Measure the absorbance of all the prepared working standards, starting from the least
concentrated.

» Rinse the sample cuvette with the next standard before filling it.
2.4. Data Analysis

o Determination of Amax: The absorption spectrum will show one or more peaks. The
wavelength corresponding to the highest peak in the visible region is the Amax.

» Calibration Curve: Plot a graph of absorbance versus the concentration of the working
standards. The resulting plot should be a straight line passing through the origin, confirming
adherence to the Beer-Lambert law.

e Molar Absorptivity (€): The molar absorptivity can be calculated from the slope of the
calibration curve using the Beer-Lambert law equation: A = ebc, where:

o As the absorbance
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o g is the molar absorptivity (M—*cm~1)
o b is the path length of the cuvette (typically 1 cm)
o c is the molar concentration of the dye (mol/L)

The slope of the calibration curve will be equal to €b. Since b is 1 cm, the slope is equal to
the molar absorptivity.

Signaling Pathways and Experimental Workflows

3.1. Experimental Workflow for Absorption Spectrum Determination

The following diagram illustrates the logical flow of the experimental procedure for determining
the absorption spectrum of Acid Orange 95.

Caption: Experimental workflow for determining the absorption spectrum of Acid Orange 95.

« To cite this document: BenchChem. [Technical Guide: Absorption Spectrum of Acid Orange
95]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#absorption-spectrum-of-acid-orange-95]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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